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Compound of Interest

Compound Name:
2-Ethoxy-4-fluoro-6-

hydrazinylpyrimidine

Cat. No.: B183401 Get Quote

Technical Support Center: 2-Ethoxy-4-fluoro-6-
hydrazinylpyrimidine
Disclaimer: The information provided in this document is compiled from various sources. A

comprehensive Safety Data Sheet (SDS) for 2-Ethoxy-4-fluoro-6-hydrazinylpyrimidine is not

currently available. There is conflicting information regarding its hazard classification. Users

should exercise extreme caution and consult with a qualified safety professional before

handling this chemical.

Frequently Asked Questions (FAQs)
Q1: What is 2-Ethoxy-4-fluoro-6-hydrazinylpyrimidine?

2-Ethoxy-4-fluoro-6-hydrazinylpyrimidine is a chemical compound often used as an

intermediate in the synthesis of more complex molecules in pharmaceutical and agrochemical

research.[1][2] Its structure contains a pyrimidine ring, which is a common feature in many

biologically active compounds.

Q2: What are the primary hazards associated with this compound?

According to aggregated GHS information, 2-Ethoxy-4-fluoro-6-hydrazinylpyrimidine is

classified as "Danger" and is considered toxic if swallowed (H301).[1] As a hydrazine
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derivative, it may also pose other health risks, and it is crucial to handle it with appropriate

safety precautions.[3]

Q3: I've seen conflicting safety information about this compound. Why is that?

There are discrepancies in the available data. While some sources classify it as hazardous,

others state it is not a hazardous substance or mixture according to Regulation (EC) No.

1272/2008. This may be due to a lack of comprehensive toxicological data or different

interpretations of the available information. Given this uncertainty, it is prudent to handle the

compound as potentially hazardous.

Q4: What are the general storage recommendations?

Store 2-Ethoxy-4-fluoro-6-hydrazinylpyrimidine in a cool, dry place, away from incompatible

materials such as strong oxidizing agents. For long-term storage, an inert atmosphere is

recommended.

Troubleshooting Guides
Handling and Personal Protective Equipment (PPE)
Issue: Uncertainty about the necessary personal protective equipment.

Solution:

Due to the potential toxicity, a comprehensive approach to PPE is essential.

Gloves: Wear nitrile gloves to prevent skin contact.[3]

Eye Protection: Use chemical safety goggles.[3]

Lab Coat: A lab coat is mandatory to protect from splashes.[3]

Respiratory Protection: Handle this compound in a certified fume hood to avoid inhalation of

any vapors or dust.[3]

Accidental Spills
Issue: How to handle a small spill of 2-Ethoxy-4-fluoro-6-hydrazinylpyrimidine.
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Solution:

Follow these steps to manage a small spill:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Wear appropriate PPE: Before cleaning, ensure you are wearing the recommended PPE.

Neutralize: Cautiously neutralize the spill with a 5% acetic acid solution.[3]

Absorb: Cover the neutralized spill with an inert absorbent material like vermiculite.[3]

Collect and Dispose: Carefully collect the absorbed material into a labeled, sealed container

for hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable decontaminating agent.

Accidental Exposure
Issue: What to do in case of accidental exposure.

Solution:

Immediate action is crucial in case of exposure.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.

Ingestion: If the person is conscious, rinse their mouth with water. Do NOT induce vomiting.

Seek immediate medical attention.[1]
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Property Value Source

Molecular Weight 172.16 g/mol [1]

Boiling Point (Predicted) 336.807°C at 760 mmHg [2]

Flash Point (Predicted) 95.9°C [2]

Density (Predicted) 1.43 g/cm³ [2]

GHS Hazard Statement H301: Toxic if swallowed [1]

Experimental Protocols
Protocol for Preparing a Solution of 2-Ethoxy-4-fluoro-6-
hydrazinylpyrimidine

Preparation: Work in a certified chemical fume hood. Ensure all necessary PPE is worn.

Weighing: Tare a clean, dry glass vial on an analytical balance. Carefully weigh the desired

amount of 2-Ethoxy-4-fluoro-6-hydrazinylpyrimidine into the vial.

Solvent Addition: Add the desired solvent to the vial dropwise while gently swirling to dissolve

the compound.

Storage: Once dissolved, cap the vial tightly, label it clearly with the compound name,

concentration, solvent, and date of preparation. Store in a cool, dry place away from light

and incompatible materials.

Protocol for Waste Disposal
Quenching: In a fume hood, slowly and carefully add the waste containing 2-Ethoxy-4-
fluoro-6-hydrazinylpyrimidine to a 10% solution of hydrochloric acid (HCl) with stirring.[3]

This step is intended to quench any residual hydrazine activity.

Neutralization: After quenching, neutralize the acidic solution with a suitable base, such as

sodium bicarbonate, until the pH is neutral.

Collection: Transfer the neutralized waste into a properly labeled hazardous waste container.
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Disposal: Arrange for disposal by a certified hazardous waste management facility.[3]

Visualizations
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Caption: Workflow for handling a spill of 2-Ethoxy-4-fluoro-6-hydrazinylpyrimidine.
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Caption: Key safety precautions for handling and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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